Cas no 1313593-58-6 ((R)-1-(4-fluorophenyl)butan-1-aMine hydrochloride)

• Product Name: (R)-1-(4-fluorophenyl)butan-1-aMine hydrochloride
• CAS No: 1313593-58-6
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 5520830
• PubChem ID: 53484787
• Update Time: 2025-06-08

(R)-1-(4-fluorophenyl)butan-1-aMine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-fluorophenyl)butan-1-aMine hydrochloride
• (1R)-1-(4-FLUOROPHENYL)BUTYLAMINE HYDROCHLORIDE
• (R)-1-(4-fluorophenyl)butan-1-amine
• (1r)-1-(4-fluorophenyl)butylamine HCl
• F84379
• (1R)-1-(4-fluorophenyl)butan-1-amine;hydrochloride
• AKOS015923304
• (R)-1-(4-Fluorophenyl)butan-1-aminehydrochloride
• 698378-64-2
• 1313593-58-6
• (1R)-1-(4-FLUOROPHENYL)BUTYLAMINE-HCl

• Inchi： 1S/C10H14FN.ClH/c1-2-3-10(12)8-4-6-9(11)7-5-8;/h4-7,10H,2-3,12H2,1H3;1H/t10-;/m1./s1
• InChI Key： OSTHHMQMMDZLCD-HNCPQSOCSA-N
• SMILES： [C@@H](C1=CC=C(F)C=C1)(N)CCC.[H]Cl

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-(4-fluorophenyl)butan-1-aMine hydrochloride

Introduction to (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride (CAS No. 1313593-58-6)

(R)-1-(4-fluorophenyl)butan-1-amine hydrochloride, identified by its CAS number 1313593-58-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This chiral amine derivative has garnered considerable attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of biologically active molecules. The presence of a fluorine atom at the para position of the phenyl ring and the specific stereochemistry of the amine group contribute to its unique chemical properties and biological activities.

The compound belongs to the class of amine-based molecules, which are widely explored for their potential therapeutic effects. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and experimental applications. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets.

One of the most compelling aspects of (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride is its role as a key intermediate in the synthesis of pharmacologically active agents. Researchers have leveraged its structural features to develop novel compounds with potential applications in treating a range of diseases, including neurological disorders, inflammation, and cancer. The stereochemical purity of this compound is particularly crucial, as enantiomeric excess can significantly influence the efficacy and safety of drug candidates.

Recent studies have highlighted the importance of fluorinated amines in drug design. The fluorine atom at the para position of the phenyl ring enhances the electronic properties of the molecule, allowing for better interaction with biological receptors. This has led to the development of more potent and selective drug molecules. For instance, fluorinated amine derivatives have been shown to exhibit improved binding affinity to enzymes and receptors involved in disease pathways.

In the realm of medicinal chemistry, (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride has been utilized as a building block for more complex scaffolds. Its structural motif has been incorporated into various drug candidates that are currently undergoing preclinical or clinical evaluation. The compound's ability to serve as a precursor for multiple pharmacophores underscores its versatility and utility in synthetic chemistry.

The synthesis of (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride involves sophisticated organic transformations that highlight the expertise required in pharmaceutical manufacturing. The stereocontrol during its preparation is paramount to ensure high enantiomeric purity, which is critical for pharmaceutical applications. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve this goal.

From a biological perspective, (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride has demonstrated promising activities in various in vitro and in vivo models. Its interaction with biological targets has been studied extensively, providing insights into its potential therapeutic applications. For example, research suggests that this compound may modulate neurotransmitter systems relevant to neurological disorders, making it a candidate for further exploration in this field.

The pharmacokinetic properties of (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride have also been scrutinized. The fluorine atom contributes to improved bioavailability and metabolic stability, which are essential factors for drug efficacy. Additionally, its solubility profile enhances its suitability for formulation into oral or injectable medications.

In conclusion, (R)-1-(4-fluorophenyl)butan-1-amine hydrochloride (CAS No. 1313593-58-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its role as a key intermediate in drug synthesis, make it a valuable asset for medicinal chemists. As research continues to uncover new therapeutic applications for fluorinated amine derivatives, this compound is poised to play an increasingly important role in the discovery and development of novel drugs.